T2 toxin Triol
T2 toxin Triol
T2-triol is a type-A trichothecene mycotoxin that occurs in nature
Brand Name:
Vulcanchem
CAS No.:
97373-21-2
VCID:
VC0013939
InChI:
InChI=1S/C20H30O7/c1-10(2)5-14(22)26-12-7-19(8-21)13(6-11(12)3)27-17-15(23)16(24)18(19,4)20(17)9-25-20/h6,10,12-13,15-17,21,23-24H,5,7-9H2,1-4H3/t12-,13+,15+,16+,17+,18+,19+,20-/m0/s1
SMILES:
CC1=CC2C(CC1OC(=O)CC(C)C)(C3(C(C(C(C34CO4)O2)O)O)C)CO
Molecular Formula:
C20H30O7
Molecular Weight:
382.4 g/mol
T2 toxin Triol
CAS No.: 97373-21-2
Reference Standards
VCID: VC0013939
Molecular Formula: C20H30O7
Molecular Weight: 382.4 g/mol
| CAS No. | 97373-21-2 |
|---|---|
| Product Name | T2 toxin Triol |
| Molecular Formula | C20H30O7 |
| Molecular Weight | 382.4 g/mol |
| IUPAC Name | [(1S,2R,4S,7R,9R,10R,11S,12S)-10,11-dihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-methylbutanoate |
| Standard InChI | InChI=1S/C20H30O7/c1-10(2)5-14(22)26-12-7-19(8-21)13(6-11(12)3)27-17-15(23)16(24)18(19,4)20(17)9-25-20/h6,10,12-13,15-17,21,23-24H,5,7-9H2,1-4H3/t12-,13+,15+,16+,17+,18+,19+,20-/m0/s1 |
| Standard InChIKey | DDAUKBBLCGQHIP-CAVDVMKYSA-N |
| Isomeric SMILES | CC1=C[C@@H]2[C@](C[C@@H]1OC(=O)CC(C)C)([C@]3([C@@H]([C@H]([C@H]([C@@]34CO4)O2)O)O)C)CO |
| SMILES | CC1=CC2C(CC1OC(=O)CC(C)C)(C3(C(C(C(C34CO4)O2)O)O)C)CO |
| Canonical SMILES | CC1=CC2C(CC1OC(=O)CC(C)C)(C3(C(C(C(C34CO4)O2)O)O)C)CO |
| Appearance | White powder |
| Description | T2-triol is a type-A trichothecene mycotoxin that occurs in nature |
| Synonyms | 3,4,15-trihydroxy-8-(3-methylbutyryloxy)-1,2,3-epoxytrichothec--9-ene scirpentriol T-2 triol |
| PubChem Compound | 13797589 |
| Last Modified | Nov 12 2021 |
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